![molecular formula C15H17NO B1356656 N-(3-Methoxyphenethyl)aniline CAS No. 51009-27-9](/img/structure/B1356656.png)
N-(3-Methoxyphenethyl)aniline
Overview
Description
Synthesis Analysis
The synthesis of anilines, including N-(3-Methoxyphenethyl)aniline, can be achieved through various methods. One such method involves the use of palladium-catalyzed amination . Another method involves the amination of aryl chlorides with aqueous or gaseous ammonia, using CuI as the catalyst . These methods allow for the effective methylation of anilines with methanol to selectively give N-methylanilines .Scientific Research Applications
Molecular Structure and Spectroscopic Analysis
- Molecular Structure Investigations : The molecular structure, vibrational frequencies, and NMR shifts of similar compounds like 4-methoxy-N-(3-phenylallylidene) aniline have been studied using spectroscopic techniques and theoretical methods. These studies aid in understanding the geometrical and electronic properties of such molecules (Efil & Bekdemir, 2014).
Chemical Sensors and Biological Applications
- Fluorescent Sensor for Metal Ions : Compounds like (E)-4-Methoxy-N-((8-methylquionline-2yl)methylene)aniline have been developed as fluorescent sensors for detecting metal ions like aluminum in biological systems. Such sensors are beneficial for monitoring metal concentrations in living cells (Tian et al., 2015).
Synthetic Chemistry and Material Science
- Synthesis of Novel Compounds : Research has been conducted on the preparation of high-quality N-Ethyl-N-(β-methoxycarbonylethyl)aniline, highlighting methods to achieve high purity and yield. This is crucial for producing specific aniline derivatives for various applications in synthetic chemistry (Ying, 2004).
- Development of N-Heterocyclic Carbene Precursors : New synthetic routes to p-Methoxy-2,6-disubstituted anilines have been developed, which are precursors for N-heterocyclic carbenes. These carbenes are significant in catalysis and material science (Meiries & Nolan, 2013).
- Supercapacitor Applications : Graphene-polyaniline derivative nanocomposite materials, which include derivatives of anilines, have been studied for supercapacitor applications. These materials show significant promise in energy storage technologies (Basnayaka et al., 2013).
Environmental and Pharmaceutical Research
- Ozonation Studies : Anilines, including substituted ones, have been investigated in their reaction with ozone, providing insights into environmental remediation techniques. Understanding the reaction mechanisms of anilines with ozone is crucial for environmental chemistry (Tekle-Röttering et al., 2016).
- Antimicrobial and Antioxidant Activities : Certain aniline derivatives have been studied for their antimicrobial and antioxidant properties, which are pertinent in pharmaceutical research and the development of new drugs (Subi et al., 2022).
properties
IUPAC Name |
N-[2-(3-methoxyphenyl)ethyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-17-15-9-5-6-13(12-15)10-11-16-14-7-3-2-4-8-14/h2-9,12,16H,10-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFGBVYGOVPOOKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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